5-Chloro-3-(phenylthio)-indole
Overview
Description
5-Chloro-3-(phenylthio)-indole is a chemical compound with the molecular formula C13H8ClNO . It is a solid substance and is used for research and development purposes . It is not recommended for medicinal, household, or other uses .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 229.66 . It is a solid substance . Other physical and chemical properties such as melting point, boiling point, density, solubility, and pKa are not directly available in the retrieved data.Scientific Research Applications
1. Biological Activities and DNA Interactions
5-Chloro-3-(phenylthio)-indole and its derivatives exhibit a range of biological activities. Compounds with an indole nucleus, like this compound, have been studied for their anti-tumor and anti-inflammatory properties. These properties are often linked to their interactions with DNA and proteins. For example, a study on a similar molecule, 3-phenylthio-2-[1′-phenylsulfonyl-2′(3-pyridyl)vinyl]indole, revealed insights into its interaction with calf thymus DNA, suggesting potential applications in studying DNA-complex formation and therapeutic uses (Sivaraman et al., 1996).
2. Synthesis Optimization
Research has been conducted on optimizing the synthesis of compounds related to this compound. For instance, the optimization of the Ullmann reaction in the synthesis of sertindole, a compound that includes a key intermediate structurally similar to this compound, has been a focus. This optimization was crucial for improving yield and purity, highlighting the compound's significance in pharmaceutical synthesis (Li, Ma, & Yu, 2011).
3. Structural Analysis
Structural analysis of indole derivatives, including those similar to this compound, has been a significant research area. Studies have been conducted using techniques like X-ray crystallography to understand the molecular structure of these compounds, which is essential for their application in drug design and other scientific fields (Geetha et al., 2019).
Safety and Hazards
5-Chloro-3-(phenylthio)-indole is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It may also cause long-lasting harmful effects to aquatic life . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
While specific future directions for 5-Chloro-3-(phenylthio)-indole are not available, studies on similar compounds suggest potential areas of interest. For instance, the availability of an improved synthetic route to [18 F]5-FU should enable future studies into the biodistribution of 5-FU and its metabolites in humans and laboratory animals . Additionally, the synthesis of 5-chloro-3-phenyl-1,6-naphthyridin-4-one could result in more new drug lead compounds based on the highly reactive 5-halo group and the functionalizable NH group .
properties
IUPAC Name |
5-chloro-3-phenylsulfanyl-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNS/c15-10-6-7-13-12(8-10)14(9-16-13)17-11-4-2-1-3-5-11/h1-9,16H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCHHXGFVRASIEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SC2=CNC3=C2C=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50376621 |
Source
|
| Record name | 5-Chloro-3-(phenylthio)-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50376621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
227803-35-2 |
Source
|
| Record name | 5-Chloro-3-(phenylthio)-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50376621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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